MIND4

• Molecular Formula: C24H17N5O3S
• Molecular Weight: 455.5 g/mol
• InChI: InChI=1S/C24H17N5O3S/c30-29(31)20-13-14-21(23-19(20)12-7-15-25-23)33-24-27-26-22(16-32-18-10-5-2-6-11-18)28(24)17-8-3-1-4-9-17/h1-15H,16H2
• InChIKey: RVYWJVIYWKCDEE-UHFFFAOYSA-N

MIND4: Dual SIRT2/NRF2 Thiazole Compound

MIND4 (CAS 1639965-26-6) is a thiazole-containing compound that functions as a potent and selective inhibitor of the deacetylase sirtuin-2 (SIRT2) with a reported IC50 ranging from 1.2 µM to 3.5 µM, and a Ki of 2.1 µM . Critically, MIND4 is distinguished by its second, SIRT2-independent activity as an inducer and activator of the cytoprotective NRF2 (nuclear factor-erythroid 2 p45-derived factor 2) pathway [1]. This dual mechanism is a unique feature that separates MIND4 from other SIRT2 inhibitors and underlies its demonstrated neuroprotective effects.

1

Dual SIRT2 inhibition & NRF2 activation

2

SIRT2 inhibition assay context

3

Neuroprotection model research fit

• [1] Quinti, L., et al. (2016). SIRT2- and NRF2-Targeting Thiazole-Containing Compound with Therapeutic Activity in Huntington's Disease Models. Cell Chemical Biology, 23(7), 849–861. View Source

Why MIND4 Is Not a Generic SIRT2 Inhibitor

In-class SIRT2 inhibitors such as AK-7, AGK2, or SirReal2 cannot be simply interchanged with MIND4. The key differentiator is MIND4's validated, independent second mechanism: the induction of the NRF2-mediated oxidative stress response [1]. Substituting MIND4 with a single-target SIRT2 inhibitor like AK-7 (SIRT2 IC50 15.5 µM) or AGK2 (SIRT2 IC50 3.5 µM) would eliminate the NRF2 activation component, which has been shown to be a major contributor to its neuroprotective effect in disease models [2]. As MIND4's neuroprotection was found to be superior to that of a derivative (MIND4-17) that only activates NRF2, its dual activity is likely necessary for its full efficacy [2].

NRF2 activation absence

Single-target SIRT2 inhibitors (e.g., AK-7, AGK2) lack NRF2 induction, which may limit transfer of reported neuroprotection endpoint context.

Dual-activity requirement

Reported model response data indicate that SIRT2 inhibition alone may not reproduce the dual-pathway neuroprotection endpoints observed with MIND4.

Pathway-response profile mismatch

Substituting with selective SIRT2 inhibitors (e.g., SirReal2) shifts the pathway-response balance, which may alter interpretation in multi-target disease models.

• [1] Quinti, L., et al. (2016). SIRT2- and NRF2-Targeting Thiazole-Containing Compound with Therapeutic Activity in Huntington's Disease Models. Cell Chemical Biology, 23(7), 849–861. View Source
• [2] Harvard Gazette. (2016, July 14). Giving Huntington’s disease the one-two punch. View Source

MIND4 Evidence-Based Comparison Guide

Dual SIRT2/NRF2 Activity vs. AK-7 and AGK2

In direct potency comparisons, MIND4 demonstrates comparable or superior SIRT2 inhibition (IC50 3.5 µM) relative to common alternative SIRT2 inhibitors such as AGK2 (IC50 3.5 µM) and AK-7 (IC50 15.5 µM) [1]. However, unlike AGK2 and AK-7, MIND4 is a dual-activity compound, validated to also induce NRF2 activation. This second mechanism was shown to be independent of its SIRT2 inhibition [2]. The derivative MIND4-17, which lacks SIRT2 inhibitory activity but is a potent NRF2 activator, was less neuroprotective than MIND4 itself, indicating that both activities are required for optimal neuroprotection [3].

Dual-activity vs. inhibitors

Head-to-head

MIND4 SIRT2 IC50 3.5 µM; AGK2 3.5 µM; AK-7 15.5 µM. Only MIND4 activates NRF2.

Equipotent SIRT2 inhibition plus NRF2 activation context

In vitro deacetylase assay data

Evidence Dimension	SIRT2 Inhibitory Potency and Additional NRF2 Activity
Target Compound Data	MIND4: SIRT2 IC50 3.5 µM; validated NRF2 activator
Comparator Or Baseline	AGK2: SIRT2 IC50 3.5 µM, no reported NRF2 activity; AK-7: SIRT2 IC50 15.5 µM, no reported NRF2 activity
Quantified Difference	MIND4 is equipotent to AGK2 on SIRT2 but ~4.4-fold more potent than AK-7; it is unique among them for its dual SIRT2/NRF2 activity.
Conditions	SIRT2 IC50 values derived from in vitro deacetylase assays.

Why This Matters

MIND4 provides a dual mechanism of action, targeting both SIRT2 and NRF2 pathways, which cannot be replicated by single-target inhibitors like AK-7 or AGK2.

• [1] Slynko, I., et al. (2024). Small Molecules Targeting Sirtuins: A Patent Review (2018–2023). Molecules, 29(6), 1185. Table 2. View Source
• [2] Quinti, L., et al. (2016). SIRT2- and NRF2-Targeting Thiazole-Containing Compound with Therapeutic Activity in Huntington's Disease Models. Cell Chemical Biology, 23(7), 849–861. View Source
• [3] Harvard Gazette. (2016, July 14). Giving Huntington’s disease the one-two punch. View Source

Dual-Activity Neuroprotection vs. SirReal2 Selectivity

SirReal2 is a highly potent and selective SIRT2 inhibitor (IC50 0.14 µM, >1000-fold selective over other sirtuins) [1]. In contrast, MIND4 has a higher SIRT2 IC50 of 3.5 µM and more modest selectivity over SIRT1 and SIRT3 [1]. However, MIND4's value proposition lies not in its SIRT2 inhibition profile alone, but in its concurrent, SIRT2-independent activation of the NRF2 pathway [2]. This dual activity is believed to confer synergistic benefits in complex disease models like Huntington's disease, a feature absent in the highly specific SirReal2 [3].

SIRT2 potency profile

Cross-study

SirReal2 IC50 0.14 µM; MIND4 IC50 3.5 µM. SirReal2 lacks NRF2 activity.

Higher SIRT2 potency for SirReal2, but no NRF2 dual-activity

Cell-based NRF2 assays; reported IC50 values

Evidence Dimension	SIRT2 Inhibition Potency and Functional Dual Activity
Target Compound Data	MIND4: SIRT2 IC50 3.5 µM; selective over Sirt1/3; confirmed NRF2 activator
Comparator Or Baseline	SirReal2: SIRT2 IC50 0.14 µM; >1000-fold selective over other sirtuins; no reported NRF2 activity
Quantified Difference	SirReal2 is approximately 25-fold more potent on SIRT2, but lacks MIND4's dual-activity mechanism.
Conditions	In vitro deacetylase assays for IC50 values; cell-based assays for NRF2 activity.

Why This Matters

Procurement of MIND4 is justified for research into multi-target therapeutic strategies where SIRT2 inhibition is necessary but not sufficient, and NRF2 activation is a key pathway of interest.

• [1] Slynko, I., et al. (2024). Small Molecules Targeting Sirtuins: A Patent Review (2018–2023). Molecules, 29(6), 1185. Table 2. View Source
• [2] Quinti, L., et al. (2016). SIRT2- and NRF2-Targeting Thiazole-Containing Compound with Therapeutic Activity in Huntington's Disease Models. Cell Chemical Biology, 23(7), 849–861. View Source
• [3] Harvard Gazette. (2016, July 14). Giving Huntington’s disease the one-two punch. View Source

Dual SIRT2/NRF2 vs. NRF2-Only Neuroprotection

Structure-activity relationship (SAR) studies led to the identification of MIND4-17, a derivative that is a potent NRF2 activator but lacks SIRT2 inhibitory activity [1]. Crucially, MIND4 was found to be a better protectant against neurodegeneration than MIND4-17, suggesting that its dual activity (SIRT2 inhibition and NRF2 activation) is more effective than NRF2 activation alone [2]. This internal SAR comparison directly demonstrates that both molecular activities contribute to the compound's neuroprotective efficacy, making MIND4 the preferred choice for achieving the full phenotype.

Dual vs. NRF2-only response

Head-to-head

MIND4 provided greater neuroprotection than MIND4-17 (NRF2-only) in HD models.

Dual SIRT2/NRF2 activity supports model-response endpoint

Ex vivo brain slice and Drosophila HD models

Evidence Dimension	Neuroprotective Efficacy in Disease Models
Target Compound Data	MIND4: Inhibits SIRT2 and activates NRF2; demonstrated neuroprotection.
Comparator Or Baseline	MIND4-17: Potent NRF2 activator with no SIRT2 inhibitory activity.
Quantified Difference	MIND4 provides superior neuroprotection compared to MIND4-17, indicating that SIRT2 inhibition is a necessary component for full efficacy.
Conditions	Ex vivo brain slice and Drosophila models of Huntington's disease.

Why This Matters

This direct comparator evidence proves that the SIRT2 inhibitory activity of MIND4 is essential for its full therapeutic potential, justifying its selection over pure NRF2 activators like MIND4-17.

• [1] Quinti, L., et al. (2016). SIRT2- and NRF2-Targeting Thiazole-Containing Compound with Therapeutic Activity in Huntington's Disease Models. Cell Chemical Biology, 23(7), 849–861. View Source
• [2] Harvard Gazette. (2016, July 14). Giving Huntington’s disease the one-two punch. View Source

Antiviral Activity Against SARS-CoV-2

Beyond its application in neurodegeneration, MIND4 has demonstrated a distinct, cross-domain activity. A 2024 patent application (USPTO 20240293384) describes that MIND4 and its derivative MIND4-17 inhibit the tubulin network of virally-infected cells and block viral replication of SARS-CoV-2 [1]. This antiviral mechanism is independent of its SIRT2/NRF2 neuroprotective functions and represents a unique application not shared by other standard SIRT2 inhibitors like AGK2 or AK-7, which have not been reported to have this effect.

Antiviral activity context

Class-level

MIND4 inhibits SARS-CoV-2 replication and tubulin network of infected cells.

Supports distinct antiviral screening context

Patent-based; independent of SIRT2/NRF2 pathways

Evidence Dimension	Antiviral Activity
Target Compound Data	MIND4: Inhibits SARS-CoV-2 viral replication and tubulin network of infected cells.
Comparator Or Baseline	AGK2, AK-7, SirReal2: No reported antiviral activity against SARS-CoV-2.
Quantified Difference	Qualitative difference: MIND4 has a documented, patent-protected antiviral application that its comparator SIRT2 inhibitors lack.
Conditions	In vitro viral replication assays with SARS-CoV-2.

Why This Matters

This expands the utility of MIND4 for research programs focused on viral pathogenesis and host-cell interactions, offering a unique chemical tool that is not available with other SIRT2 inhibitors.

• [1] University of California. (2024). METHODS AND COMPOSITIONS FOR TREATMENT OF COVID-19. U.S. Patent Application No. 20240293384. View Source

Top Research Applications of MIND4

Multi-Target Neuroprotection in Huntington's Disease

MIND4 is the optimal tool compound for probing the synergistic effects of simultaneous SIRT2 inhibition and NRF2 pathway activation. As demonstrated in ex vivo brain slices and Drosophila HD models, its dual mechanism provides a neuroprotective effect that surpasses that of a pure NRF2 activator (MIND4-17) [1]. This makes it a critical reagent for dissecting the contributions of both pathways in a single experimental setting, which cannot be achieved using single-target inhibitors like AGK2 or AK-7 [2].

Dissecting SIRT2 and NRF2 Pathway Independence

The discovery that MIND4's NRF2 activation is independent of its SIRT2 inhibition makes it an essential chemical biology probe [1]. Researchers can use MIND4 in conjunction with its derivative MIND4-17 (which only activates NRF2) and other SIRT2 inhibitors (e.g., SirReal2) to perform controlled experiments that deconvolve the specific cellular and molecular consequences of targeting each pathway separately versus concurrently. This is a powerful approach for validating new therapeutic hypotheses.

Host-Directed Antiviral Research for SARS-CoV-2

MIND4 presents a unique opportunity for virology researchers to investigate a novel host-directed mechanism against coronaviruses. A recent patent application demonstrates that MIND4 inhibits the tubulin network of infected cells, thereby suppressing viral replication [2]. This application is distinct from its neuroprotective activities and is not a known property of other SIRT2 inhibitors, making MIND4 a specialized chemical probe for studying viral hijacking of the host cytoskeleton and identifying new antiviral targets.

Application

Selection Property

Validation Focus

Huntington's disease model neuroprotection studies

Dual SIRT2/NRF2 activity context

Neuroprotection model-response validation

SIRT2/NRF2 pathway deconvolution

Independent NRF2 activation alongside SIRT2 inhibition

Pathway-specific endpoint contribution review

SARS-CoV-2 host-directed antiviral screening

Tubulin network inhibition and viral replication endpoint

Antiviral host-cell interaction validation

• [1] Quinti, L., et al. (2016). SIRT2- and NRF2-Targeting Thiazole-Containing Compound with Therapeutic Activity in Huntington's Disease Models. Cell Chemical Biology, 23(7), 849–861. View Source
• [2] University of California. (2024). METHODS AND COMPOSITIONS FOR TREATMENT OF COVID-19. U.S. Patent Application No. 20240293384. View Source